Cas no 18070-11-6 (1H-Cyclohepta[1,2-a:5,4-a']dinaphthalene-3,11(2H,4H)-dione,4a,5,6,6a,7,8,9,9a,10,12,13,13a,14,15,15a,15b-hexadecahydro-4,4,6a,10,10,13a,15b-heptamethyl-,(4aR,6aR,9aR,13aS,15aS,15bR)- (9CI))

1H-Cyclohepta[1,2-a:5,4-a']dinaphthalene-3,11(2H,4H)-dione,4a,5,6,6a,7,8,9,9a,10,12,13,13a,14,15,15a,15b-hexadecahydro-4,4,6a,10,10,13a,15b-heptamethyl-,(4aR,6aR,9aR,13aS,15aS,15bR)- (9CI) structure
18070-11-6 structure
Product Name:1H-Cyclohepta[1,2-a:5,4-a']dinaphthalene-3,11(2H,4H)-dione,4a,5,6,6a,7,8,9,9a,10,12,13,13a,14,15,15a,15b-hexadecahydro-4,4,6a,10,10,13a,15b-heptamethyl-,(4aR,6aR,9aR,13aS,15aS,15bR)- (9CI)
CAS No:18070-11-6
MF:C30H46O2
MW:438.685049533844
CID:223559
PubChem ID:24980706
Update Time:2025-04-19

1H-Cyclohepta[1,2-a:5,4-a']dinaphthalene-3,11(2H,4H)-dione,4a,5,6,6a,7,8,9,9a,10,12,13,13a,14,15,15a,15b-hexadecahydro-4,4,6a,10,10,13a,15b-heptamethyl-,(4aR,6aR,9aR,13aS,15aS,15bR)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Cyclohepta[1,2-a:5,4-a']dinaphthalene-3,11(2H,4H)-dione,4a,5,6,6a,7,8,9,9a,10,12,13,13a,14,15,15a,15b-hexadecahydro-4,4,6a,10,10,13a,15b-heptamethyl-,(4aR,6aR,9aR,13aS,15aS,15bR)- (9CI)
    • 1H-Cyclohepta[1,2-a:5,4-a']dinaphthalene-3,11(2H,4H)-dione,4a,5,6,6a,7,8,9,9a,10,12,13,13a,14,15,15a,15b-hexadecahydro-4,4,6a
    • C(14a)-Homo-27-nor-5α-gammacer-13-ene-3,21-dione
    • 1H-Cyclohepta[1,2-a:5,4-a']dinaphthalene-3,11(2H,4H)-dione,4a,5,6,6a,7,8,9,9a,10,12,13,13a,14,15,15a,15b-hexadecahydro-4,4,6a,10,10,13a,15b-heptamethyl-,[4aR-(4aa,6ab,9ab,13aa,15aa,15bb)]-
    • C(14a)-Homo-27-norgammacer-13-ene-3,21-dione (8CI)
    • Isoserratenedione(7CI)
    • MLS001146728
    • SMR001215780
    • Isoserratene dione
    • 18070-11-6
    • CHEMBL1734507
    • (3S,6R,11R,12S,16S,21R)-3,7,7,11,16,20,20-heptamethylpentacyclo[13.8.0.03,12.06,11.016,21]tricos-1(15)-ene-8,19-dione
    • C(14a)-Homo-27-nor-5alpha-gammacer-13-ene-3,21-dione
    • Inchi: 1S/C30H46O2/c1-26(2)21-10-8-19-18-28(5)15-12-22-27(3,4)25(32)14-17-30(22,7)23(28)11-9-20(19)29(21,6)16-13-24(26)31/h21-23H,8-18H2,1-7H3/t21-,22-,23-,28-,29+,30-/m0/s1
    • InChI Key: CDCKBLNAQWOFID-ANVBBVGYSA-N
    • SMILES: O=C1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)CC3CC[C@H]4C(C)(C)C(CC[C@]4(C)C=3CC[C@H]21)=O

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 438.35
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 0
  • Complexity: 891
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1A^2
  • XLogP3: 6.6

Experimental Properties

  • PSA: 52.54
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